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Authored by a Senior Application Scientist
Introduction
N-(4-Bromophenyl)picolinamide is a distinct chemical entity belonging to the phenylpyridine

class of organic compounds.[1] Characterized by a picolinamide moiety linked to a 4-

bromophenyl group, this compound serves as a critical building block and intermediate in

various fields of chemical and pharmaceutical research. Its unique structural features, including

the bromine atom on the phenyl ring, make it a versatile substrate for further functionalization in

organic synthesis.[1] This guide provides a comprehensive overview of N-(4-
Bromophenyl)picolinamide, detailing its fundamental properties, synthesis, characterization,

and key applications for researchers and professionals in drug development and material

science.

Core Molecular Attributes and Physicochemical
Properties
The foundational step in utilizing any chemical compound is a thorough understanding of its

molecular structure and properties. N-(4-Bromophenyl)picolinamide is identified by the CAS

Number 14547-73-0.[1][2][3]

Molecular Formula: C₁₂H₉BrN₂O[1][2][3]
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Molecular Weight: 277.12 g/mol [2][3]

These core attributes are summarized in the table below, alongside other pertinent physical

data.

Property Value Source(s)

CAS Number 14547-73-0 [1][2][3]

Molecular Formula C₁₂H₉BrN₂O [1][2][3]

Molecular Weight 277.12 g/mol [2][3]

Synonyms

N-(4-bromophenyl)pyridine-2-

carboxamide, 4'-

Bromopicolinanilide

[1][2]

Boiling Point 311°C [1]

Flash Point 142°C [1]

Density 1.559 g/cm³ [1]

Synthesis Protocol: Amide Bond Formation
The synthesis of N-(4-Bromophenyl)picolinamide is typically achieved through the formation

of an amide bond between a picolinic acid derivative and 4-bromoaniline. A common and

effective laboratory-scale procedure involves the activation of the carboxylic acid group of

picolinic acid before its reaction with the amine.

Experimental Workflow: Synthesis of N-(4-
Bromophenyl)picolinamide
The following diagram illustrates the logical flow of the synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["N-(4-Bromophenyl)picolinamide" molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182017#n-4-bromophenyl-picolinamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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